Cas no 5297-10-9 (Dihydrodigoxin (Mixture of Diastereomers))

• Product Name: Dihydrodigoxin (Mixture of Diastereomers)
• CAS No: 5297-10-9
• MF: C₄₁H₆₆O₁₄
• MW: 782.954354763031
• CID: 374978
• PubChem ID: 92217
• Update Time: 2025-04-19

Dihydrodigoxin (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Dihydrodigoxin
• 20,22-Dihydrodigoxin
• 4)-2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-12,14-dihydroxy-, (3b,5b,12b)-
• 4)-O-2,6-dideoxy-b-D-ribo-hexopyranosyl-(1&reg
• BRN 1339019
• Cardanolide, 3-((O-2,6-dideoxy-beta-d-ribo-hexopyranosyl-(1.4)-O-2,6-dideoxy-beta-d-ribo-hexopyranosyl-(1.4)-2,6-dideoxy-beta-d-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-
• Cardanolide, 3-((O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-, (3-beta,5-beta,12-beta)-
• Digoxin, dihydro- (6CI)
• Dihydrodigoxin (Mixture of Diastereomers)
• 4-[3-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]oxolan-2-one
• (3beta,5beta,12beta)-3-[(O-2,6-Dideoxy-beta-D-ribo-hexopyranosyl-(1-->4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy]-12,14-dihydroxy-cardanolide
• DTXSID40967441
• 5297-10-9
• NS00045351
• 3-{[2,6-dideoxyhexopyranosyl-(1->4)-2,6-dideoxyhexopyranosyl-(1->4)-2,6-dideoxyhexopyranosyl]oxy}-12,14-dihydroxycardanolide

• Inchi： 1S/C41H66O14/c1-19-36(47)28(42)15-34(50-19)54-38-21(3)52-35(17-30(38)44)55-37-20(2)51-33(16-29(37)43)53-24-8-10-39(4)23(13-24)6-7-26-27(39)14-31(45)40(5)25(9-11-41(26,40)48)22-12-32(46)49-18-22/h19-31,33-38,42-45,47-48H,6-18H2,1-5H3
• InChI Key： QYVJGQUFXQMOOE-UHFFFAOYSA-N
• SMILES： OC12CCC(C3COC(C3)=O)C1(C)C(CC1C3(C)CCC(CC3CCC21)OC1CC(C(C(C)O1)OC1CC(C(C(C)O1)OC1CC(C(C(C)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 782.445
• Monoisotopic Mass: 782.445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 55
• Rotatable Bond Count: 7
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 203A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: >259°C ()dec.
• Boiling Point: 924.2±65.0 °C at 760 mmHg
• Flash Point: 275.4±27.8 °C
• Refractive Index: 1.593
• Solubility: DMSO (Slightly), Methanol (Slightly), Pyridine (Slightly)
• LogP: 1.36
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Dihydrodigoxin (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives